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Compound of Interest

Compound Name: Magnesium tin trioxide

CAS No.: 12032-29-0

Cat. No.: B080322 Get Quote

Executive Summary & Immediate Identification
Magnesium Tin Trioxide (Magnesium Stannate) is a mixed-metal oxide widely used in

ceramic capacitors and materials science research.[1][2] While generally chemically stable and

insoluble, it presents specific disposal challenges due to the presence of Tin (Sn) and the

physical hazards associated with fine particulates.

Chemical Name: Magnesium Stannate[1][2][3][4]

CAS Number: 12032-29-0[1][2][3][4]

Formula:

Physical State: White to grey powder/solid[1]

Primary Hazard: Particulate inhalation; Potential aquatic toxicity (in large quantities).[1]

Critical Directive: Do not dispose of

down the drain.[1] Although it is often classified as "Non-RCRA" (Federal), it must be treated as
Solid Chemical Waste to prevent plumbing sedimentation and environmental accumulation.[1]
[2]
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To maximize safety and compliance, you must understand the regulatory logic behind the

disposal method.

Regulatory Classification
Federal (RCRA): Magnesium Tin Trioxide is not a P-listed or U-listed acute hazardous

waste.[1][2] Tin (Sn) is not one of the 8 RCRA heavy metals (As, Ba, Cd, Cr, Pb, Hg, Se, Ag).

[2] Therefore, it does not automatically trigger a hazardous waste code unless it exhibits a

characteristic (Ignitability, Corrosivity, Reactivity, Toxicity).[2]

State Specifics (California/Washington):

California (Cal/EPA): Unlike Copper or Zinc, Inorganic Tin is not listed on the Title 22 Total

Threshold Limit Concentration (TTLC) list for inorganic persistent toxins.[1] However, large

quantities may still be regulated under the "Aquatic Toxicity" catch-all if they fail a fish

bioassay.[1][2]

Best Practice: Treat as Non-Regulated Chemical Waste unless mixed with other

hazardous solvents or heavy metals.[1]

Physical & Chemical Properties Table
Property Data Relevance to Disposal

Molecular Weight 191.01 g/mol
Calculation of molar mass for

waste inventory.[1][2]

Solubility (Water) Insoluble
High Risk of Clogging. Must

not be sewered.[1]

Melting Point >1,000°C

Thermally stable; suitable for

high-temp incineration if

required.[1][2]

Reactivity Stable

Incompatible with Strong

Acids. Contact generates

soluble tin salts.[1][2]

GHS Classification Not Classified / STOT SE 3

Dust may irritate respiratory

tract.[1] Use N95/P100 during

transfer.[1]
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Disposal Workflow (The "How")
This self-validating workflow ensures that the waste is characterized correctly before it leaves

your bench.[1][2]

Step 1: Waste Characterization
Determine if the

is pure or a mixture.[1]

Pure/Bulk Powder: Stream A (Solid Waste).[1]

Suspension/Slurry: Stream B (Liquid/Solid Mix).[1]

Contaminated Debris: Stream C (Gloves, Weigh boats).[1][2]

Step 2: Segregation & Packaging
Container: Use a wide-mouth HDPE (High-Density Polyethylene) jar.[1][2] Glass is

acceptable but less durable for heavy metal oxides.[1]

Segregation:CRITICAL: Do not mix with strong acids (Hydrochloric, Sulfuric). Acidic

environments will solubilize the Tin, potentially creating a liquid waste stream that requires

more expensive heavy-metal treatment.[1][2]

Labeling: Label clearly as "Magnesium Tin Trioxide - Solid Waste." If your institution

requires a hazard check, mark "Irritant" (due to dust).[1][2]

Step 3: The Disposal Decision Tree
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Waste Generation: MgSnO3

Is the waste pure MgSnO3?

Collect in HDPE Jar
(Solid Waste Stream)

Yes Is it mixed with Acids?

No (Mixture)

Label: 'Non-RCRA Metal Oxide'
(Magnesium Stannate)

Handover to EHS / HazMat Team

No (Inert Solvent/Water)

Collect as 'Acidic Metal Waste'
(Hazardous Stream)

Yes (Do not neutralize in container)

Neutralize pH to 6-8
(Precipitate Solids)

If permitted by local EHS

Click to download full resolution via product page

Figure 1: Decision logic for Magnesium Stannate disposal.[1][2] Note that mixing with acids

changes the classification to a Hazardous Liquid Waste.

Emergency Procedures
Spill Response (Dry Powder)

PPE: Don Safety Glasses, Lab Coat, and Nitrile Gloves.[1][2] If the spill is fine powder

(>50g), wear an N95 respirator to prevent inhalation.[1]
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Containment: Do not dry sweep if the powder is ultra-fine (nanoparticle), as this generates

dust.[1]

Cleanup:

Option A (Wet Wipe): Dampen a paper towel or spill pad with water.[1] Wipe up the powder

to prevent aerosolization.[1] Place pads in a sealed bag.

Option B (HEPA Vacuum): Use a dedicated HEPA vacuum for larger spills.[1]

Disposal: Place all cleanup materials into the Solid Waste container.

Accidental Drain Disposal
If

enters the sink:

Do not flush with acid. This will dissolve the solid and spread the Tin ions.[1]

Flush with copious water. The material is insoluble and dense; it will likely settle in the P-trap.

[1]

Notify Facilities. Request a P-trap cleaning to recover the solids before they enter the main

sewage line.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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